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Compound of Interest

Compound Name: 2-Chloro-4-nitrophenylmaltoside

Cat. No.: B122525

An In-depth Technical Guide to 2-Chloro-4-nitrophenyl Glycosides for Amylase Research

This technical guide provides a comprehensive overview of 2-Chloro-4-nitrophenylmaltoside
and its more commonly utilized analogue, 2-Chloro-4-nitrophenyl-a-D-maltotrioside. It is
designed for researchers, scientists, and drug development professionals who are engaged in
enzyme activity studies, particularly focusing on a-amylase. This document details the chemical
properties, applications, and experimental protocols associated with these chromogenic
substrates.

Introduction

2-Chloro-4-nitrophenyl (CNP) glycosides are valuable tools in biochemistry, primarily serving as
chromogenic substrates for glycoside hydrolase enzymes. The presence of the 2-chloro-4-
nitrophenoxy group allows for the direct spectrophotometric measurement of enzyme activity.
When the glycosidic bond is cleaved by an enzyme such as a-amylase, the released 2-chloro-
4-nitrophenol (CNP) is yellow and can be quantified by measuring its absorbance at 405 nm.
This guide will cover the properties of both the maltoside and maltotrioside derivatives.

Physicochemical Properties

A clear distinction must be made between the maltoside and maltotrioside forms of this
compound. The maltoside is a disaccharide, while the maltotrioside is a trisaccharide. The
latter is more frequently employed in clinical and research settings for a-amylase assays.
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2-Chloro-4-nitrophenylmaltoside (Disaccharide)

This compound consists of a 2-chloro-4-nitrophenyl group attached to a maltose unit.

Information on its specific applications is limited in the scientific literature compared to its

maltotrioside counterpart.

Property Value Reference
PubChem CID 132545 [1]
CAS Number 143206-27-3 [2]
Molecular Formula C18H24CINOa13 [1]
Molecular Weight 497.83 g/mol [2]

2-Chloro-4-nitrophenyl-a-D-maltotrioside (CNP-G3)

(Trisaccharide)

CNP-G3 is a well-established chromogenic substrate for the direct measurement of a-amylase

activity.[3] Its use in clinical diagnostics and research is widespread due to the simplicity and

sensitivity of the resulting assay, which does not require coupling with auxiliary enzymes.[3][4]

Property Value Reference
CNP-G3, 2-chloro-4-
nitrophenyl O-a-D-
Synonyms glucopyranosyl-(1 - 4)-O-a-D- [5]
glucopyranosyl-(1 - 4)-a-D-
glucopyranoside
CAS Number 118291-90-0 [5]
Molecular Formula C24H34CINO1s [5]
Molecular Weight 659.98 g/mol [5]
Appearance Powder or crystals [5]

Storage Temperature

-20°C

[5]
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Application in a-Amylase Activity Assays

The primary application of 2-Chloro-4-nitrophenyl-a-D-maltotrioside (CNP-G3) is in the
quantitative determination of a-amylase activity in biological samples such as serum, plasma,
and urine.[6] The assay is based on the enzymatic hydrolysis of CNP-G3 by a-amylase. This
reaction releases 2-chloro-4-nitrophenol (CNP), which can be monitored spectrophotometrically
at 405 nm.[7] The rate of CNP formation is directly proportional to the a-amylase activity in the
sample.[7] This direct assay method is noted for its precision, low background absorbance, and
the absence of a lag phase.[3]

Enzymatic Reaction Pathway

The hydrolysis of CNP-G3 by a-amylase is a direct, one-step enzymatic reaction. The enzyme
cleaves the glycosidic bond, resulting in the release of the chromophore and smaller sugar
units.
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2-Chloro-4-nitrophenyl-a-D-maltotrioside
(CNP-G3)

a-Amylase

2-Chloro-4-nitrophenol . : .
((CNP, Yellow Chromophore)) G/Ialtotnose + Other Ollgosaccharldes)
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at 405 nm
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Prepare CNP-G3
Working Reagent
Equilibrate Reagent Prepare Biological Sample
and Spectrophotometer to 37°C (e.g., Serum, Plasma)
Mix Reagent and Sample
in Cuvette

:

Kinetic Measurement
of Absorbance at 405 nm

Calculate AA/min and
Enzyme Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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